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Compound of Interest

N-(3,4-
Compound Name:
dichlorophenyl)ethanesulfonamide

Cat. No.: B259905

Get Quote

Executive Summary

Immediate Action Required: Treat N-(3,4-dichlorophenyl)ethanesulfonamide as Halogenated

Organic Waste.

Due to the presence of the 3,4-dichloroaniline moiety, this compound poses significant acute
toxicity and environmental hazards.[1] It must never be disposed of down the drain or in
general trash.[2] The only compliant disposal method is high-temperature incineration via a
licensed hazardous waste contractor.

Critical Hazard Classification:
* Primary Waste Stream: Halogenated Organic (Solid or Liquid).
o EPA/RCRA Status: Likely hazardous (Characteristic of Toxicity/Reactivity based on analogs).

o Key Risk: Toxic to aquatic life; potential release of NOx, SOx, and HCI gases upon thermal
decomposition.
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Chemical Identification & Hazard Assessment

Accurate identification is the first step in compliant disposal. Use the following data to populate
your Hazardous Waste Labels.

Property Data

Chemical Name N-(3,4-dichlorophenyl)ethanesulfonamide
CAS Number 17947-65-8 [1]

Molecular Formula CsHoCIl2NO2S

Molecular Weight ~254.13 g/mol

Physical State Solid (typically off-white to brown powder)

N Low in water; soluble in DMSO, Methanol,
Solubility )
Dichloromethane

Hazard Profiling (Inferred from Substructure)

While specific SDS data for this exact CAS is rare, safety protocols must default to the hazards
of its primary metabolic precursor and hydrolysis product, 3,4-Dichloroaniline (CAS 95-76-1) [2]

[3].

Acute Toxicity (Oral/Dermal/Inhalation): High.[1][3] May cause methemoglobinemia
(cyanosis) upon exposure.

Skin/Eye Irritation: Severe irritant; potential sensitizer.[1][3][4]

Environmental: Category 1 Acute/Chronic Aquatic Toxicity.[1][3] Bioaccumulative potential.[1]

[SIEIAEI71[8]

Combustion Products: Emits toxic Hydrogen Chloride (HCI), Sulfur Oxides (SOx), and
Nitrogen Oxides (NOx).

Personal Protective Equipment (PPE)[4][13]

Stop: Do not handle waste containers without the following PPE.
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Respiratory: N95 particulate respirator (minimum) for solid weighing/transfer. If handling
solutions outside a fume hood, use a half-mask with organic vapor/acid gas cartridges.

Hand Protection: Double-gloving recommended.
o Inner: Nitrile (4 mil).

o OQuter: Nitrile (4-8 mil) or Viton (for prolonged contact with dissolved organic solvents).

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Body: Standard lab coat (buttoned); chemical-resistant apron if pouring large liquid volumes.

Step-by-Step Disposal Protocol
Workflow Overview

The following decision tree outlines the segregation logic for this compound.
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Waste Generation:
N-(3,4-dichlorophenyl)ethanesulfonamide

Is the waste Solid or Liquid?

Liquid/Solution

SOLID WASTE LIQUID WASTE

Solvent Type?

1. Place in wide-mouth HDPE jar.
2. Label 'Hazardous Waste - Toxic Solid'.
3. Note: 'Contains Halogenated Organics'.

DCM/CHCI3 MeOH/DMSO

Non-Halogenated Solvent
(e.g., DMSO, Methanol)

Halogenated Solvent
(e.g., DCM, Chloroform)

Segregate into
'NON-HALOGENATED'
Waste Stream.

/
// *If mixed with >2% Halogens

Segregate into
'HALOGENATED ORGANIC'
Waste Stream.

Final Disposal:
High-Temp Incineration
(Licensed Contractor)

Click to download full resolution via product page
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Figure 1: Waste segregation logic. Note that mixing non-halogenated solvents with this
compound may reclassify the entire mixture as halogenated depending on local regulations.

Solid Waste Disposal

Scenario: Disposing of pure powder, contaminated weighing boats, or spill cleanup materials.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass
amber jar with a screw-top lid. Avoid metal containers due to potential corrosion from
hydrolysis byproducts (HCI).

e Labeling:
o Affix a "Hazardous Waste" label.[2]

o Chemical Name: Write out the full name. Do not use abbreviations or chemical formulas
alone.

o Hazard Checkbox: Check "Toxic" and "lrritant".

o Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary container until

pickup.

Liquid Waste Disposal

Scenario: Disposing of reaction mixtures or mother liquors.
e Segregation Rule:

o If dissolved in Dichloromethane (DCM) or Chloroform: Pour into the Halogenated Waste
carboy.

o If dissolved in Methanol, Acetone, or DMSO: Pour into the Non-Halogenated Organic
carboy UNLESS your facility requires all halogen-containing compounds (solute included)
to go into the Halogenated stream.

o Best Practice: Due to the high chlorine content of the solute, default to the Halogenated
Waste stream to prevent contamination of fuel-blending streams used for non-halogenated
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waste.

o Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.qg.,
Nitric Acid, Peroxides) or strong bases, as sulfonamides can react vigorously or degrade to
release toxic aniline vapors [4].

Emergency Procedures
Spill Response Workflow

Immediate containment is critical to prevent environmental release.

MAJOR SPILL

‘es vacuate Lal
Call EHS/Emergency
Spill Detected oo o o
0 mmmmmmmmmESE | DonPPE: .
MINOR SPILL Nit es x2 o h absorbent pads coopCIne;snl:
(<100g, contained) rmiculite

Click to download full resolution via product page

Figure 2: Emergency response protocol for laboratory spills.

Exposure First Aid[4][10]

 Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention. The
metabolite 3,4-dichloroaniline is a methemoglobinemia inducer [2].

o Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (may increase
absorption).

o Eye Contact: Rinse with water for 15 minutes, lifting eyelids.[6] Seek ophthalmological
evaluation.

Regulatory & Compliance Notes

o US EPA: This compound is not explicitly P-listed or U-listed, but it must be characterized as
hazardous waste based on toxicity (D000 characteristics if tested) and the presence of
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halogenated organic compounds.

¢ Incineration Requirement: Halogenated organics require incineration at temperatures
>1100°C with specific scrubbers to capture HCI gas. Do not autoclave this waste, as it may
release toxic vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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